![molecular formula C15H23ClN2O2 B1466302 N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride CAS No. 1219971-90-0](/img/structure/B1466302.png)
N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride
Overview
Description
N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride, also known as N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride, is a synthetic compound with a wide range of applications in the scientific research field. It is an analogue of the naturally occurring neurotransmitter acetylcholine, which is responsible for the transmission of signals between neurons in the brain. N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride is used in various laboratory experiments, as well as in drug development, to study the biochemical and physiological effects of acetylcholine.
Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in the pharmaceutical industry, serving as building blocks for various drugs. The compound can be used to synthesize a variety of piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives are present in over twenty classes of pharmaceuticals and play a significant role in drug design due to their structural versatility and biological activity .
Pharmacological Research
The piperidine moiety is a common feature in many pharmacologically active compounds. N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride can be utilized in the discovery and biological evaluation of potential drugs. Its derivatives have been studied for their potential therapeutic effects in various diseases, making it a valuable compound for pharmacological research .
Organic Chemistry Methodologies
In organic chemistry, this compound can be used to develop new synthetic methodologies. It can act as a substrate in multicomponent reactions, cyclization, and annulation processes. These methods are essential for constructing complex molecules with potential applications in medicinal chemistry .
Neuropharmacology
Research into neuropharmacology can benefit from this compound, as piperidine derivatives are known to interact with the central nervous system. They can be used to study the metabolic pathways and potencies of new synthetic opioids, which is crucial for understanding their effects and developing antidotes for opioid overdoses .
Chemical Synthesis
N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride can be used in chemical synthesis to create compounds with specific properties. Its structure allows for functionalization, which can lead to the creation of novel materials or chemicals with unique physical and chemical properties .
Analytical Chemistry
In analytical chemistry, this compound can serve as a reference material for calibration and testing of analytical instruments. Its well-defined structure and properties make it suitable for use in chromatography and mass spectrometry, helping to ensure the accuracy and reliability of analytical results .
properties
IUPAC Name |
N-[4-(2-piperidin-4-ylethoxy)phenyl]acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2.ClH/c1-12(18)17-14-2-4-15(5-3-14)19-11-8-13-6-9-16-10-7-13;/h2-5,13,16H,6-11H2,1H3,(H,17,18);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSQKUPBLSWHBNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCCC2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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